Cas no 2105202-94-4 (6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole)

• Product Name: 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole
• CAS No: 2105202-94-4
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 6361812
• PubChem ID: 165961591
• Update Time: 2025-10-29

6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145670
• 2105202-94-4
• 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole

• Inchi： 1S/C10H10BrF2N/c1-10(2)4-14-9-5(10)3-6(12)7(11)8(9)13/h3,14H,4H2,1-2H3
• InChI Key： TYZYMUOFEYEARU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1F)NCC2(C)C)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole

Comprehensive Overview of 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole (CAS No. 2105202-94-4)

The compound 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole (CAS No. 2105202-94-4) is a halogenated indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and difluoro substitutions, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for halogenated heterocycles like 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole has surged, driven by their applications in medicinal chemistry and material science. The compound's electron-withdrawing properties, conferred by the fluorine and bromine atoms, enhance its reactivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums. This aligns with the growing interest in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for constructing complex molecular architectures.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The indole scaffold is a common motif in neuroactive compounds, and modifications like difluorination can improve blood-brain barrier penetration. This resonates with searches for CNS drug design and fluorinated pharmaceuticals, highlighting the compound's relevance in addressing neurological disorders.

From a synthetic perspective, 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole offers versatility. Its dimethyl groups provide steric hindrance, influencing regioselectivity in further functionalization—a key consideration for chemists optimizing catalytic asymmetric synthesis. This ties into popular queries about chiral auxiliaries and stereoselective reactions, underscoring the compound's utility in modern synthetic strategies.

Environmental and regulatory trends also shape the discourse around this compound. With increasing scrutiny on sustainable chemistry, researchers explore greener routes to synthesize such halogenated intermediates. Searches for solvent-free reactions and catalytic fluorination methods reflect this shift, positioning 2105202-94-4 as a case study for eco-friendly innovation.

In summary, 6-bromo-5,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole exemplifies the intersection of structural complexity and practical utility. Its applications span drug discovery, catalysis, and green chemistry, making it a focal point for interdisciplinary research. As interest in fluorinated building blocks and indole derivatives grows, this compound will likely remain a subject of scientific and industrial exploration.